Cas no 2060007-57-8 (2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde)

• Product Name: 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde
• CAS No: 2060007-57-8
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD30476739
• CID: 5193057
• PubChem ID: 137701824
• Update Time: 2025-06-08

2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CID 137701824
• Cyclopropanecarboxaldehyde, 2-(1-methylcyclobutyl)-
• 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde

• MDL： MFCD30476739
• Inchi： 1S/C9H14O/c1-9(3-2-4-9)8-5-7(8)6-10/h6-8H,2-5H2,1H3
• InChI Key： OCDHCSFSGMNGGW-UHFFFAOYSA-N
• SMILES： C1(C=O)CC1C1(C)CCC1

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 183.4±9.0 °C(Predicted)

Additional information on 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde

Introduction to 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde (CAS No. 2060007-57-8)

2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2060007-57-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclopropane ring with a substituted cyclobutyl group, and an aldehyde functional group at the terminal position. The structural complexity of this molecule not only makes it an intriguing subject of study but also opens up diverse possibilities for its application in synthetic chemistry and drug discovery.

The aldehyde moiety in 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde serves as a versatile handle for further chemical transformations. Aldehydes are well-known for their reactivity in forming various types of bonds, including Schiff bases, imines, and acyl derivatives. This reactivity has been leveraged in the synthesis of more complex molecules, making it a valuable intermediate in the construction of natural product analogs and pharmacophores. The presence of the cyclopropane ring adds another layer of interest, as cyclopropanes are known for their strained three-membered ring structure, which can influence the electronic properties and biological activity of the molecule.

The 1-methylcyclobutyl group attached to the cyclopropane ring introduces steric and electronic effects that can modulate the overall properties of the compound. This substitution pattern is not uncommon in medicinal chemistry, where specific functional groups are introduced to optimize pharmacokinetic profiles or target specific biological pathways. The methyl group on the cyclobutyl ring can influence the compound's solubility, metabolic stability, and interaction with biological targets. Such structural features are often carefully considered during drug design to enhance efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of molecules like 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde with greater accuracy. Molecular modeling studies have suggested that this compound may exhibit interactions with various enzymes and receptors due to its unique structural motifs. For instance, the combination of the aldehyde group and the cyclopropane ring has been found to mimic certain natural products known for their bioactivity. These findings have prompted further investigation into its potential applications in developing novel therapeutic agents.

In the realm of synthetic organic chemistry, 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde serves as a building block for more complex structures. The aldehyde functionality allows for easy derivatization into esters, amides, and other pharmacologically relevant moieties. Additionally, the strained cyclopropane ring can be subjected to various ring-opening reactions, providing access to linear or branched polycarboxylic acids and other valuable intermediates. These synthetic possibilities have made this compound a staple in many research laboratories focused on developing new chemical entities.

The pharmaceutical industry has shown particular interest in exploring compounds with cyclopropane rings due to their unique electronic properties and potential for modulating biological pathways. Some natural products containing cyclopropanes have been found to exhibit potent antimicrobial and anti-inflammatory activities. While 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde itself may not be directly used as a drug, its structural features make it a promising scaffold for designing molecules with improved pharmacological profiles. Researchers are currently investigating its potential as a lead compound for further optimization.

Moreover, the chemical biology community has begun to harness this compound as a tool for studying enzyme mechanisms and ligand-receptor interactions. The aldehyde group provides a site for covalent labeling experiments, allowing researchers to probe protein structure-function relationships with high precision. Such studies are crucial for understanding how small molecules interact with biological targets at the molecular level, which is essential for rational drug design.

The synthesis of 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have made it possible to construct this molecule more efficiently than ever before. Transition metal-catalyzed reactions, such as cross-coupling reactions and carbonylation processes, have been particularly useful in building the desired framework.

As research continues to uncover new applications for this compound, it is likely that 2-(1-methylcyclobutyl)cyclopropane-1-carbaldehyde will play an increasingly important role in both academic research and industrial development. Its unique structural features offer a rich palette of possibilities for designing molecules with tailored properties, making it an invaluable asset in the quest for new therapeutic agents.